N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H23NO2/c1-11-6-7-13(12(2)10-11)18-9-8-16-14(17)15(3,4)5/h6-7,10H,8-9H2,1-5H3,(H,16,17)
• InChI Key: ZIJHOQMTNXZCIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCNC(=O)C(C)(C)C)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide is a chemical compound that belongs to the class of amides. It is commonly known as A-836,339 and has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide acts as a selective agonist for the cannabinoid CB2 receptor. Activation of this receptor has been shown to have anti-inflammatory and analgesic effects. This compound has also been found to have some affinity for the cannabinoid CB1 receptor, which is involved in the regulation of pain perception and appetite.
Biochemical and Physiological Effects
Studies have shown that this compound has anti-inflammatory and analgesic effects in animal models of pain and inflammation. It has also been found to have some potential as a neuroprotective agent, with studies showing that it can protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide in lab experiments is its selectivity for the cannabinoid CB2 receptor. This allows for more specific targeting of this receptor and reduces the potential for off-target effects. However, one limitation is that its use is limited to in vitro and animal studies, as it has not been approved for human use.

Future Directions

There are several future directions for research on N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide. One direction is to investigate its potential as an anti-inflammatory and analgesic agent in human clinical trials. Another direction is to explore its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide involves the reaction of 2-(2,4-dimethylphenoxy)ethanamine with 2,2-dimethylpropanoyl chloride in the presence of a base. The reaction yields the desired product, which can be purified by column chromatography.

Scientific Research Applications

N-[2-(2,4-dimethylphenoxy)ethyl]-2,2-dimethylpropanamide has been used in scientific research for its potential therapeutic properties. It has been found to have affinity for the cannabinoid CB2 receptor, which is involved in the regulation of immune function and inflammation. This has led to studies investigating the potential of this compound as an anti-inflammatory and analgesic agent.